Cas no 1797662-51-1 (N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}thiophene-2-carboxamide)

• Product Name: N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}thiophene-2-carboxamide
• CAS No: 1797662-51-1
• MF: C₁₃H₁₆N₄OS
• MW: 276.357340812683
• CID: 5374721
• Update Time: 2025-05-26

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(Dimethylamino)-6-methyl-2-pyrimidinyl]methyl]-2-thiophenecarboxamide
• N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C13H16N4OS/c1-9-7-12(17(2)3)16-11(15-9)8-14-13(18)10-5-4-6-19-10/h4-7H,8H2,1-3H3,(H,14,18)
• InChI Key： BKEVPNXUNOTNBM-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=NC(C)=CC(N(C)C)=N2)=O)SC=CC=1

Experimental Properties

• Density: 1.252±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.3±45.0 °C(Predicted)
• pka: 13.27±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}thiophene-2-carboxamide

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1797662-51-1, known as N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}thiophene-2-carboxamide, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, catalysis, and electronic materials. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}thiophene-2-carboxamide is characterized by a pyrimidine ring substituted with dimethylamino and methyl groups at positions 4 and 6, respectively. The pyrimidine ring is further connected to a thiophene moiety via a methylene group, forming a carboxamide linkage. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the role of this compound in the development of novel pharmaceutical agents. The presence of the thiophene ring, a heterocyclic aromatic system, contributes to the molecule's stability and bioavailability. Additionally, the dimethylamino group enhances the compound's ability to interact with biological targets, such as enzymes and receptors. Researchers have explored its potential as a lead compound in anti-cancer drug development, where it has shown promising activity against several cancer cell lines.

In the realm of catalysis, N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}thiophene-2-carboxamide has been investigated as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers makes it an effective catalyst for processes such as cross-coupling reactions and enantioselective syntheses. Recent advancements in asymmetric catalysis have further underscored its utility in producing chiral molecules with high enantiomeric excess.

The electronic properties of this compound have also been studied extensively. The conjugated system formed by the pyrimidine and thiophene moieties enables efficient electron delocalization, making it a candidate for applications in organic electronics. Researchers have explored its potential as a component in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Preliminary results indicate that the compound exhibits favorable charge transport properties, paving the way for its use in next-generation electronic devices.

From a synthetic perspective, the preparation of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}thiophene-2-carboxamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by substitution reactions to introduce the dimethylamino and methyl groups. The final step involves coupling the modified pyrimidine with thiophene via amide bond formation.

Despite its numerous advantages, challenges remain in fully harnessing the potential of this compound. Issues such as scalability in synthesis and optimization of its performance in practical applications require further investigation. Collaborative efforts between chemists, materials scientists, and biologists are essential to overcome these hurdles and unlock new opportunities for this versatile molecule.

In conclusion, CAS No. 1797662-51-1 represents a compelling example of how molecular design can lead to innovative solutions across diverse scientific domains. With ongoing research shedding light on its properties and applications, this compound is poised to play a significant role in advancing modern chemistry and technology.